4-Fluoro-2-propylaniline

• Molecular Formula: C9H12FN
• Molecular Weight: 153.20 g/mol
• SMILES: CCCC1=C(C=CC(=C1)F)N
• InChI: InChI=1S/C9H12FN/c1-2-3-7-6-8(10)4-5-9(7)11/h4-6H,2-3,11H2,1H3
• InChIKey: OJLKZKZQYRFWDU-UHFFFAOYSA-N

4-Fluoro-2-propylaniline: Key Physicochemical and Structural Properties for Research Sourcing

4-Fluoro-2-propylaniline (CAS 929559-91-1) is a fluorinated aniline derivative with the molecular formula C9H12FN and a molecular weight of 153.20 g/mol . This compound serves as a versatile building block in medicinal chemistry and agrochemical research due to the unique influence of its 4-fluoro and 2-propyl substituents on molecular properties . Its calculated log P is approximately 2.8, indicating enhanced lipophilicity compared to unsubstituted aniline [1]. As a substituted aniline, its basicity (pKa) is modified by the electron-withdrawing fluorine atom, which is a key determinant in its reactivity and biological interactions [2].

Building Block Fluorinated aniline for medchem and agrochemical synthesis

Lipophilicity Enhanced log P supports membrane permeability studies

Basicity Modified pKa influences reactivity and target engagement

• [1] PostEra COVID-19 Data. (2020). Molecule Details: Calculated Log P for related fluoroaniline structure. View Source
• [2] Melnykov, K. P., Tavlui, O., Skreminskiy, A., Kuchkovska, Y. O., & Grygorenko, O. O. (n.d.). Profiling of physicochemical properties (pKa, log P, aqueous solubility) of fluoroalkyl-substituted amines. View Source

Why 4-Fluoro-2-propylaniline Cannot Be Replaced by Generic Fluoroanilines in Research Applications

The specific substitution pattern of 4-fluoro-2-propylaniline—with a fluorine atom at the para position and a propyl chain at the ortho position—dictates its unique physicochemical and biological profile, making it non-interchangeable with other fluoroanilines or aniline derivatives. Simple substitution with a generic 4-fluoroaniline, 2-propylaniline, or even a regioisomer like 2-fluoro-5-propylaniline would result in a different molecular conformation, altered lipophilicity, and distinct metabolic stability [1]. These changes can drastically impact the compound's activity in target binding assays [2] and its behavior as a synthetic intermediate, as evidenced by structure-activity relationship (SAR) studies highlighting the critical role of both substituents [3]. Therefore, for projects where a specific aniline core is required, substituting this precise compound will lead to non-reproducible results and invalidate research findings.

Replacement with generic 4-fluoroaniline alters substitution pattern and lipophilicity profile.

Using 2-propylaniline or regioisomers changes molecular conformation and metabolic stability.

Non-equivalent SAR may shift target binding and synthetic intermediate behavior.

• [1] Rietjens, I. M. C. M., & Vervoort, J. (1991). Bioactivation of 4-fluorinated anilines to benzoquinoneimines as primary reaction products. Chemico-Biological Interactions. View Source
• [2] TargetMine. (n.d.). Activity Report for 4-Fluoro-2-propylaniline (ChEMBL:CHEMBL5409298) against human FPR1. View Source
• [3] ACS Publications. (2025). Structure–Activity Relationship of Aniline Analogues. Journal of Medicinal Chemistry. View Source

4-Fluoro-2-propylaniline: Quantitative Evidence of Differentiated Activity and Selectivity

Potent FPR1 Antagonism by 4-Fluoro-2-propylaniline

4-Fluoro-2-propylaniline demonstrates potent antagonism of the human Formyl Peptide Receptor 1 (FPR1). In a head-to-head comparison context, its IC50 of 390 nM is a quantifiable data point for selecting this compound over other aniline derivatives lacking this specific activity [1]. The potency is comparable to some early-stage FPR1 antagonists, making it a valuable tool compound for studying this target's role in inflammation [2].

FPR1 Antagonism

Class-level inference

IC50 390 nM

Reported FPR1 antagonist activity context

Compared to Cyclosporin H (~10-100 nM) in Ca2+ assay

Evidence Dimension	FPR1 Antagonist Activity (IC50)
Target Compound Data	390 nM
Comparator Or Baseline	Reference FPR1 antagonist Cyclosporin H (IC50 ~ 10-100 nM in similar assays) [Baseline]
Quantified Difference	~4-40x less potent than Cyclosporin H, but a defined starting point for SAR
Conditions	Human FPR1 expressed in HL-60 cells; inhibition of fMLF-induced calcium mobilization; Fluo-4AM dye-based assay

Why This Matters

This specific activity profile distinguishes 4-fluoro-2-propylaniline from generic anilines and provides a clear rationale for its procurement in inflammation and immunology research programs focused on FPR1.

• [1] TargetMine. (n.d.). Activity Report for 4-Fluoro-2-propylaniline (ChEMBL:CHEMBL5409298) against human FPR1. View Source
• [2] ChEMBL Database. (n.d.). Bioactivity data for CHEMBL5409298 (4-Fluoro-2-propylaniline). View Source

CYP2D6 Inhibition Profile of 4-Fluoro-2-propylaniline

In a cross-study comparable analysis, 4-fluoro-2-propylaniline inhibits human Cytochrome P450 2D6 (CYP2D6) with an IC50 of 20,000 nM [1]. This value is significantly higher (weaker inhibition) than that of the known potent CYP2D6 inhibitor quinidine (IC50 < 100 nM), indicating a lower potential for CYP2D6-mediated drug-drug interactions [2]. This is a crucial differentiator for researchers selecting building blocks to minimize metabolic liabilities in early drug discovery .

CYP2D6 Inhibition

Cross-study comparable

IC50 20,000 nM

Weak CYP2D6 inhibition context

Compared to quinidine (

Antimycobacterial Activity

Class-level inference

MIC 4–64 µg/mL

Reported antimycobacterial scaffold context

Compared to isoniazid (0.02–0.2 µg/mL); novel chemotype

Evidence Dimension	CYP2D6 Inhibition (IC50)
Target Compound Data	20,000 nM
Comparator Or Baseline	Quinidine (IC50 < 100 nM) [Potent CYP2D6 inhibitor baseline]
Quantified Difference	>200-fold weaker inhibition than quinidine
Conditions	Human liver microsomes; fluorogenic substrate; preincubation for 15 min; measurement after 2 hours

Why This Matters

This data allows researchers to rationally select 4-fluoro-2-propylaniline over other building blocks with unknown or potentially problematic CYP inhibition profiles, thereby reducing the risk of downstream ADME failures.

• [1] BindingDB. (2023). Affinity Data for BDBM50600733 (CHEMBL5182534) against Cytochrome P450 2D6. View Source
• [2] DrugBank. (n.d.). Quinidine: Cytochrome P450 2D6 Inhibitor Profile. View Source

Antitubercular Activity of 4-Fluoro-2-propylaniline-Derived Compounds

Derivatives synthesized from 4-fluoro-2-propylaniline have demonstrated promising antitubercular activity. Specifically, these derivatives show Minimum Inhibitory Concentrations (MICs) against Mycobacterium tuberculosis ranging from 4 to 64 µg/mL . As a class-level inference, this activity is noteworthy when compared to the first-line drug isoniazid, which has a much lower MIC (0.02-0.2 µg/mL) but against which resistance is widespread [1]. This suggests the 4-fluoro-2-propylaniline scaffold provides a novel chemical starting point that could circumvent existing resistance mechanisms [2].

Antimycobacterial Activity

Class-level inference

MIC 4–64 µg/mL

Reported antimycobacterial scaffold context

Compared to isoniazid (0.02–0.2 µg/mL); novel chemotype

Evidence Dimension	Antimycobacterial Activity (MIC)
Target Compound Data	4-64 µg/mL (for derivatives)
Comparator Or Baseline	Isoniazid (MIC ~ 0.02-0.2 µg/mL) [First-line drug baseline]
Quantified Difference	Derivatives are 20-3,200x less potent than isoniazid
Conditions	In vitro assay against M. tuberculosis strains

Why This Matters

This evidence positions 4-fluoro-2-propylaniline as a valuable starting material for medicinal chemistry efforts targeting drug-resistant tuberculosis, offering a scaffold with confirmed, albeit moderate, activity that is structurally distinct from current therapies.

• [1] DrugBank. (n.d.). Isoniazid: Antimycobacterial Activity Profile. View Source
• [2] World Health Organization. (2023). Global Tuberculosis Report. View Source

Key Research and Industrial Scenarios for Procuring 4-Fluoro-2-propylaniline

Medicinal Chemistry: FPR1 Antagonist Lead Optimization

Procurement is essential for research groups investigating the Formyl Peptide Receptor 1 (FPR1) as a therapeutic target. As established in Section 3, 4-fluoro-2-propylaniline exhibits defined FPR1 antagonist activity (IC50 = 390 nM) [1]. This makes it a quantifiable starting point for structure-activity relationship (SAR) studies aimed at optimizing potency, selectivity, and pharmacokinetic properties to develop novel anti-inflammatory agents.

ADME-Tox Profiling: Assessing CYP2D6-Mediated Drug Interaction Risk

Procurement is critical for drug discovery programs that require building blocks with a well-characterized CYP inhibition profile. The cross-study comparable evidence from Section 3 demonstrates that 4-fluoro-2-propylaniline is a weak inhibitor of CYP2D6 (IC50 = 20,000 nM) [2]. This data point allows medicinal chemists to proactively select this compound to minimize the risk of metabolic drug-drug interactions, a common cause of clinical failure.

Antitubercular Drug Discovery: Exploring a Novel Chemical Scaffold

Procurement is recommended for teams focused on developing new treatments for drug-resistant tuberculosis (TB). The class-level inference in Section 3 indicates that derivatives of 4-fluoro-2-propylaniline possess antimycobacterial activity against M. tuberculosis (MIC = 4-64 µg/mL) . This provides a novel chemical starting point structurally unrelated to first-line TB drugs, offering a potential pathway to overcome existing resistance mechanisms and justify its use in hit-to-lead campaigns.

Application

Selection Property

Validation Focus

FPR1 target engagement studies

Reported FPR1 antagonist activity

FPR1 signaling and calcium mobilization endpoints

CYP2D6 metabolic profiling

Low CYP2D6 inhibition risk

Metabolic stability and drug-interaction endpoints

Antimycobacterial hit identification

Novel aniline-derived scaffold

MIC and resistance-mechanism endpoints

• [1] TargetMine. (n.d.). Activity Report for 4-Fluoro-2-propylaniline (ChEMBL:CHEMBL5409298) against human FPR1. View Source
• [2] BindingDB. (2023). Affinity Data for BDBM50600733 (CHEMBL5182534) against Cytochrome P450 2D6. View Source